Cas no 1808611-86-0 (N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide)

• Product Name: N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide
• CAS No: 1808611-86-0
• MF: C₂₀H₁₈N₄O
• MW: 330.383123874664
• CID: 5916014
• PubChem ID: 99781344
• Update Time: 2025-06-08

N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide
• EN300-26680846
• AKOS034602029
• 1808611-86-0
• Z812665954
• N-benzyl-N-(cyanomethyl)-5-methyl-1-phenylpyrazole-3-carboxamide

• Inchi： 1S/C20H18N4O/c1-16-14-19(22-24(16)18-10-6-3-7-11-18)20(25)23(13-12-21)15-17-8-4-2-5-9-17/h2-11,14H,13,15H2,1H3
• InChI Key： DIENWJVBZOZZJT-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)N(C2C=CC=CC=2)N=1)N(CC#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.14806121g/mol
• Monoisotopic Mass: 330.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.9Ų

Additional information on N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide

N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide (CAS No. 1808611-86-0): An Overview of a Promising Compound in Medicinal Chemistry

N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide (CAS No. 1808611-86-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The pyrazole scaffold is a well-known privileged structure in drug discovery, often incorporated into lead compounds due to its ability to modulate various biological targets. The presence of the benzyl and cyanomethyl groups in this compound adds complexity and enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent studies have highlighted the potential of N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for Alzheimer's disease.

In addition to its neuroprotective properties, N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute (2023) revealed that this compound selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways, such as PI3K/Akt and MAPK, which are frequently dysregulated in various types of cancer.

The cyanomethyl group in this compound is particularly noteworthy for its ability to enhance solubility and bioavailability, which are critical factors for drug development. This feature makes N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide an attractive candidate for oral administration, potentially improving patient compliance and treatment outcomes.

Furthermore, the methyl and phenyl substituents contribute to the overall stability and metabolic profile of the compound. These functional groups have been shown to influence the pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for optimizing drug efficacy and safety.

The synthesis of N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide has been reported using efficient and scalable methods. A recent publication in the Tetrahedron Letters (2024) described a one-pot multicomponent reaction that yields high purity and yield of the target compound. This synthetic route not only simplifies the production process but also reduces costs and environmental impact, making it suitable for large-scale manufacturing.

Clinical trials are currently underway to evaluate the safety and efficacy of N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide in human subjects. Preliminary results from Phase I trials have shown favorable pharmacokinetic profiles and minimal adverse effects, paving the way for further clinical development.

In conclusion, N-benzyl-N-(cyanomethyl)-5-methyl-1-phenyl-1H-pyrazole-3-carboxamide (CAS No. 1808611-86-0) represents a promising lead compound with potential applications in neurodegenerative diseases and cancer therapy. Its unique structural features and favorable pharmacological properties make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As ongoing studies continue to uncover its full therapeutic potential, this compound may soon play a significant role in advancing medical treatments for various diseases.